(±)-β-Hydroxybutyrate
(±)-β-Hydroxybutyrate
3-hydroxybutyric acid is a straight-chain 3-hydroxy monocarboxylic acid comprising a butyric acid core with a single hydroxy substituent in the 3- position; a ketone body whose levels are raised during ketosis, used as an energy source by the brain during fasting in humans. Also used to synthesise biodegradable plastics. It has a role as a human metabolite. It is a 3-hydroxy monocarboxylic acid, a hydroxybutyric acid and an (omega-1)-hydroxy fatty acid. It derives from a butyric acid. It is a conjugate acid of a 3-hydroxybutyrate.
D(-)-beta-Hydroxy butyric acid, also known as beta-hydroxybutyrate or 3-hydroxybuttersaeure, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. D(-)-beta-Hydroxy butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). D(-)-beta-Hydroxy butyric acid has been found in human brain and liver tissues, and has also been detected in most biofluids, including cerebrospinal fluid, urine, saliva, and feces. D(-)-beta-Hydroxy butyric acid exists in all eukaryotes, ranging from yeast to humans. In humans, D(-)-beta-hydroxy butyric acid is involved in fatty acid biosynthesis pathway.
BUTYRIC ACID substituted in the beta or 3 position. It is one of the ketone bodies produced in the liver.
D(-)-beta-Hydroxy butyric acid, also known as beta-hydroxybutyrate or 3-hydroxybuttersaeure, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. D(-)-beta-Hydroxy butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). D(-)-beta-Hydroxy butyric acid has been found in human brain and liver tissues, and has also been detected in most biofluids, including cerebrospinal fluid, urine, saliva, and feces. D(-)-beta-Hydroxy butyric acid exists in all eukaryotes, ranging from yeast to humans. In humans, D(-)-beta-hydroxy butyric acid is involved in fatty acid biosynthesis pathway.
BUTYRIC ACID substituted in the beta or 3 position. It is one of the ketone bodies produced in the liver.
Brand Name:
Vulcanchem
CAS No.:
300-85-6
VCID:
VC0158240
InChI:
InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)
SMILES:
CC(CC(=O)O)O
Molecular Formula:
C4H8O3
Molecular Weight:
104.1 g/mol
(±)-β-Hydroxybutyrate
CAS No.: 300-85-6
Reference Standards
VCID: VC0158240
Molecular Formula: C4H8O3
Molecular Weight: 104.1 g/mol
| CAS No. | 300-85-6 |
|---|---|
| Product Name | (±)-β-Hydroxybutyrate |
| Molecular Formula | C4H8O3 |
| Molecular Weight | 104.1 g/mol |
| IUPAC Name | 3-hydroxybutanoic acid |
| Standard InChI | InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7) |
| Standard InChIKey | WHBMMWSBFZVSSR-UHFFFAOYSA-N |
| SMILES | CC(CC(=O)O)O |
| Canonical SMILES | CC(CC(=O)O)O |
| Melting Point | 46°C |
| Physical Description | Solid |
| Description | 3-hydroxybutyric acid is a straight-chain 3-hydroxy monocarboxylic acid comprising a butyric acid core with a single hydroxy substituent in the 3- position; a ketone body whose levels are raised during ketosis, used as an energy source by the brain during fasting in humans. Also used to synthesise biodegradable plastics. It has a role as a human metabolite. It is a 3-hydroxy monocarboxylic acid, a hydroxybutyric acid and an (omega-1)-hydroxy fatty acid. It derives from a butyric acid. It is a conjugate acid of a 3-hydroxybutyrate. D(-)-beta-Hydroxy butyric acid, also known as beta-hydroxybutyrate or 3-hydroxybuttersaeure, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. D(-)-beta-Hydroxy butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). D(-)-beta-Hydroxy butyric acid has been found in human brain and liver tissues, and has also been detected in most biofluids, including cerebrospinal fluid, urine, saliva, and feces. D(-)-beta-Hydroxy butyric acid exists in all eukaryotes, ranging from yeast to humans. In humans, D(-)-beta-hydroxy butyric acid is involved in fatty acid biosynthesis pathway. BUTYRIC ACID substituted in the beta or 3 position. It is one of the ketone bodies produced in the liver. |
| Solubility | 444 mg/mL |
| Synonyms | (+ -)-3-Hydroxybutyric Acid 3 Hydroxybutyrate 3 Hydroxybutyric Acid 3-Hydroxybutyrate 3-Hydroxybutyric Acid beta Hydroxybutyrate beta Hydroxybutyric Acid beta-Hydroxybutyrate beta-Hydroxybutyric Acid |
| Reference | 1.Shimazu, T.,Hirschey, M.D.,Newman, J., et al. Suppression of oxidative stress by β-hydroxybutyrate, an endogenous histone deacetylase inhibitor. Science 339, 211-214 (2013). |
| PubChem Compound | 441 |
| Last Modified | Nov 11 2021 |
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